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Compound of Interest

Compound Name: Pulo'upone

Cat. No.: B1231172 Get Quote

Following a comprehensive search, we were unable to identify any scientific literature,

experimental data, or established mechanism of action for a substance referred to as

"Pulo'upone." As a result, a comparative analysis with penicillin, as requested, cannot be

provided at this time.

The term "Pulo'upone" does not appear in indexed scientific databases, chemical registries, or

pharmacological literature. Our search suggests that "Pulo'upone" may be a non-standardized

name, a significant misspelling of another compound, or a hypothetical substance.

We can, however, provide a detailed overview of the mechanism of action for penicillin to serve

as a reference point, should information on "Pulo'upone" become available.

Mechanism of Action: Penicillin
Penicillin belongs to the β-lactam class of antibiotics and functions by disrupting the synthesis

of the bacterial cell wall. This action is primarily bactericidal.

Key Steps in Penicillin's Mechanism:

Target Identification: Penicillin's primary targets are a group of bacterial enzymes known as

Penicillin-Binding Proteins (PBPs), with DD-transpeptidase being a critical example.[1][2]

Inhibition of Peptidoglycan Cross-Linking: Bacterial cell walls are composed of a mesh-like

structure of peptidoglycan. PBPs are essential for the final step of peptidoglycan synthesis,
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which involves cross-linking the peptide chains to create a stable cell wall.[1][3]

β-Lactam Ring Activity: Penicillin's structure contains a highly reactive four-membered β-

lactam ring.[1][2] This ring mimics the D-Ala-D-Ala substrate of the DD-transpeptidase

enzyme.

Irreversible Acylation: The β-lactam ring of penicillin covalently binds to the active site of the

PBPs, leading to their irreversible acylation and inactivation.[3]

Cell Wall Degradation and Lysis: With the inhibition of peptidoglycan cross-linking, the

bacterial cell wall loses its structural integrity. As the bacterium continues to grow and divide,

internal osmotic pressure leads to cell lysis and death.

This mechanism is most effective against Gram-positive bacteria, which have a thick, exposed

peptidoglycan layer in their cell walls.[2] Gram-negative bacteria possess an outer membrane

that can hinder penicillin's access to the peptidoglycan layer.[2]

Visualizing Penicillin's Mechanism of Action
The following diagram illustrates the inhibitory action of penicillin on bacterial cell wall

synthesis.
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Caption: Penicillin inhibits bacterial cell wall synthesis by inactivating Penicillin-Binding

Proteins.

We invite you to provide an alternative or corrected name for "Pulo'upone." With the correct

information, we would be pleased to conduct the requested comparative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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